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For researchers, scientists, and professionals in materials development, the selection of
ceramics for high-temperature applications hinges on a critical property: thermal shock
resistance. This guide provides a detailed comparison of the thermal shock resistance of
Lanthanum Zirconate (La=Zr-07) against other zirconate-based ceramics, supported by
experimental data on key thermophysical properties.

Lanthanum zirconate, a member of the rare-earth zirconate family, has garnered significant
interest for applications such as thermal barrier coatings (TBCs) in gas turbines and other high-
temperature environments. Its excellent phase stability up to its melting point and intrinsically
low thermal conductivity make it a promising candidate. However, its performance under rapid
temperature changes, a phenomenon known as thermal shock, is a crucial determinant of its
reliability and lifespan in demanding applications.

The ability of a ceramic material to withstand thermal shock is not defined by a single property
but is a complex interplay of several factors. These include a low coefficient of thermal
expansion (CTE), low thermal conductivity, and high fracture toughness. A low CTE minimizes
the strain induced by temperature gradients, while low thermal conductivity can, depending on
the application, reduce the severity of these gradients. High fracture toughness allows the
material to resist crack propagation initiated by thermal stresses.

This guide presents a compilation of experimental data for La2Zr-0O7 and other zirconates,
including gadolinium zirconate (Gd2Zr-07), ytterbium zirconate (Yb2Zr-07), and the widely used
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yttria-stabilized zirconia (YSZ), to facilitate an objective comparison.

Quantitative Comparison of Thermophysical

Properties

The following table summarizes key thermophysical properties of La2Zr.0O7 and other

zirconates, which are critical for evaluating their thermal shock resistance.

Thermal Coefficient of
. .. . Thermal Shock
Material Conductivity Thermal Expansion o
Lifetime (cycles)
(W-m~=K~?) (CTE) (10-°K™)
0.59 - 0.68 (297 K - 9.0-10.0 (400K -
LazZr207
1172 K)[1] 1600 K)[1]
1.15 (1723 K) 9.1 (1273 K)

Longest among

La2Zr207/YSZ,
La2Ce207/YSZ, and
Gd2Zr207 ~1.6 (at 700°C) 10.65 (1473 K)[2]
Gd2Zr.07/YSZ
double-layer TBCs[3]
[4]
Yb2Zr207

(Lao.2Ndo.2Smo.2Gdo.2
Ybo.2)2Zr207 (High-
Entropy)

0.9-1.72 (273K -
1273 K)

10.9 (1273 K)

Improved thermal
stability compared to
La2Zr207/YSZ
TBCsI[5]

Yttria-Stabilized
Zirconia (8YSZ2)

0.84 - 0.87 (297 K -
1172 K)[1]

~11.0 (1073 K)[2]

Note: The thermal shock lifetime is highly dependent on the specific test conditions (e.g.,

temperature range, quenching medium, sample geometry) and the coating architecture (e.g.,

single-layer vs. double-layer). Direct comparison of cycle numbers should be made with

caution.
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Experimental Protocols

The thermal shock resistance of ceramic materials is commonly evaluated using the water
guenching test. This method is designed to determine the critical temperature difference (ATc)
at which a material exhibits a significant degradation in its mechanical properties, typically
flexural strength.

Water Quenching Test for Thermal Shock Resistance

Objective: To determine the critical temperature difference (ATc) a ceramic can withstand
without significant mechanical failure.

Apparatus:

High-temperature furnace

Water bath maintained at a constant temperature (e.g., room temperature)

Tongs or a mechanism for rapid transfer of the specimen

Flexural strength testing machine
Procedure:

e Specimen Preparation: A statistically significant number of specimens (e.g., rectangular bars)
are prepared according to standard dimensions.

e Initial Strength Measurement: The flexural strength of a subset of as-prepared specimens is
measured to establish a baseline.

¢ Heating: The remaining specimens are heated in the furnace to a predetermined
temperature.

¢ Quenching: Once the specimen reaches thermal equilibrium at the set temperature, it is
rapidly removed from the furnace and quenched in the water bath.

e Post-Quench Strength Measurement: After quenching, the specimens are dried, and their
residual flexural strength is measured.
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e Incremental Temperature Testing: The process is repeated with new sets of specimens at
progressively higher furnace temperatures.

o Determination of ATc: The residual flexural strength is plotted against the temperature
difference (furnace temperature - water bath temperature). The critical temperature
difference (ATc) is typically defined as the temperature difference at which the material loses
a specified percentage of its initial strength (e.g., 30-50%).

Factors Influencing Thermal Shock Resistance of
Zirconates

The thermal shock resistance of zirconate ceramics is a multifaceted property governed by
several intrinsic material characteristics. The interplay of these factors determines the
material's ability to survive rapid temperature changes.

Material Properties

Thermal Conductivity

Low value is generally favorable

Performance

Coefficient of Thermal Expansion (CTE) Low value is critical

High value is beneficial Thermal Shock Resistance

Fracture Toughness Low value reduces stress

Elastic Modulus

Click to download full resolution via product page

Caption: Key material properties influencing the thermal shock resistance of zirconate

ceramics.

Discussion and Conclusion
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Based on the available data, La2Zr-07 exhibits a lower thermal conductivity and a slightly lower
coefficient of thermal expansion compared to the conventional 8YSZ.[1][6] These properties
are generally indicative of good thermal shock resistance. However, the thermal shock
performance is not solely dependent on these two factors. The fracture toughness of La2Zr-0~
is known to be lower than that of YSZ, which can be a limiting factor in its thermal shock
resistance.

Comparisons with other rare-earth zirconates, such as Gd=Zr.07, suggest that while their
thermal conductivities are in a similar range, differences in their coefficients of thermal
expansion and mechanical properties can lead to variations in thermal shock performance. For
instance, in double-layer thermal barrier coatings with a YSZ bond coat, Gd=Zr-07 has been
reported to exhibit a longer thermal shock lifetime compared to LazZr207.[3][4]

The advent of high-entropy zirconates presents a promising avenue for enhancing thermal
shock resistance. These materials, which consist of multiple rare-earth elements in a single-
phase solid solution, can exhibit a combination of low thermal conductivity and a high
coefficient of thermal expansion, potentially leading to improved thermal shock performance.[5]

In conclusion, while La2Zr207 possesses favorable thermophysical properties for high-
temperature applications, its thermal shock resistance is a complex characteristic that must be
carefully evaluated in the context of the specific operating conditions. For applications requiring
exceptional thermal shock performance, other zirconates, such as Gd2Zr.07, or advanced
formulations like high-entropy zirconates, may offer superior performance. The choice of
material will ultimately depend on a comprehensive assessment of all relevant properties and
the specific demands of the application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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